N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-3-(2-hydroxyphenyl)propanamide

• IUPAC Name: N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-3-(2-hydroxyphenyl)propanamide
• InChI: InChI=1S/C19H18FN3O2/c20-16-11-14(5-7-17(16)23-10-9-21-13-23)12-22-19(25)8-6-15-3-1-2-4-18(15)24/h1-5,7,9-11,13,24H,6,8,12H2,(H,22,25)
• InChI Key: AGKPKQIXODEXMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=CC(=C(C=C2)N3C=CN=C3)F)O
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol

Description

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-3-(2-hydroxyphenyl)propanamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as FIIN-3 and is a potent inhibitor of fibroblast growth factor receptor (FGFR) kinases.

Mechanism of Action

FIIN-3 inhibits the activity of FGFR kinases by binding to the ATP-binding pocket of the kinase domain. This prevents the phosphorylation of downstream signaling molecules and ultimately leads to the inhibition of cell proliferation.
Biochemical and Physiological Effects:
FIIN-3 has been shown to have significant effects on various biochemical and physiological processes in the body. It has been found to inhibit angiogenesis, which is the process of forming new blood vessels. This could be beneficial in cancer treatment as tumors require a blood supply to grow and survive.

Advantages and Limitations for Lab Experiments

One of the advantages of using FIIN-3 in lab experiments is its potency as an FGFR kinase inhibitor. This allows for lower concentrations of the compound to be used, reducing the risk of toxicity. However, one of the limitations of using FIIN-3 is its limited solubility in aqueous solutions, which could affect its bioavailability.

Future Directions

There are several future directions for research involving FIIN-3. One potential avenue is the development of more potent and selective FGFR kinase inhibitors. Another direction is the investigation of the use of FIIN-3 in combination with other cancer treatments such as chemotherapy and radiation therapy. Further research is also needed to fully understand the pharmacokinetics and pharmacodynamics of FIIN-3 in vivo.

Synthesis Methods

The synthesis of FIIN-3 involves the reaction of 3-(2-hydroxyphenyl)propanoic acid with 3-fluoro-4-(1H-imidazol-1-yl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with N-(tert-butoxycarbonyl)-L-valine to obtain the final product.

Scientific Research Applications

FIIN-3 has been extensively studied for its potential applications in cancer research. FGFR kinases have been found to play a crucial role in the development and progression of various cancers such as breast, lung, and gastric cancer. FIIN-3 has shown promising results in inhibiting the proliferation of cancer cells and inducing apoptosis.